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An In-Depth Technical Guide to the Physical Properties of Polycrystalline LK-99

Disclaimer: This document summarizes the physical properties of the polycrystalline material

designated LK-99, as reported in scientific literature following its initial announcement. The

overwhelming scientific consensus, based on numerous independent replication efforts, is that

LK-99 is not a room-temperature, ambient-pressure superconductor. The properties initially

suggested as evidence for superconductivity have been largely attributed to impurities and

other phenomena.

Introduction
In mid-2023, a compound with the approximate chemical formula Pb₉Cu(PO₄)₆O, named LK-

99, was reported to be a room-temperature and ambient-pressure superconductor.[1][2] This

claim spurred a global effort by researchers to synthesize and verify the material's properties.

LK-99 is a polycrystalline, gray-black material identified as a copper-doped lead-oxyapatite.[1]

[3] Subsequent, extensive research has clarified that pure, phase-pure LK-99 is an insulator,

with many of the initially observed electrical and magnetic signatures arising from extrinsic

effects, notably the presence of copper(I) sulfide (Cu₂S) impurities formed during synthesis.[1]

[4] This guide provides a technical overview of the experimentally determined physical

properties of polycrystalline LK-99 and the methodologies used for its characterization.

Synthesis of Polycrystalline LK-99
The most common method used to synthesize LK-99 is a two-step solid-state reaction.[5][6]

This process involves the preparation of two precursor materials, Lanarkite (Pb₂(SO₄)O) and

Copper Phosphide (Cu₃P), which are then reacted at high temperatures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12366833?utm_src=pdf-interest
https://en.wikipedia.org/wiki/LK-99
https://arxiv.org/pdf/2307.16402
https://en.wikipedia.org/wiki/LK-99
https://quantumzeitgeist.com/lk-99-room-temperature-superconductor/
https://en.wikipedia.org/wiki/LK-99
https://physicsworld.com/a/room-temperature-superconductor-lk-99-fails-replication-tests/
https://www.researchgate.net/publication/373128151_Synthesis_of_possible_room_temperature_superconductor_LK-99_Pb9CuPO46O
https://storage.prod.researchhub.com/uploads/papers/2023/08/09/2308.03823.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Solid-State Synthesis
Step 1: Synthesis of Lanarkite (Pb₂(SO₄)O)

Lead(II) oxide (PbO) and lead(II) sulfate (PbSO₄) powders are mixed in a 1:1 molar ratio.[6]

The mixture is thoroughly ground in an agate mortar to ensure homogeneity.[6]

The powdered mixture is placed in an alumina crucible and heated in a furnace to 725-750°C

for 24 hours in an air atmosphere.[6][7]

The furnace is cooled naturally to room temperature, yielding a white-colored Lanarkite

powder.[7]

Phase purity is confirmed using Powder X-ray Diffraction (PXRD).[7][8]

Step 2: Synthesis of Copper Phosphide (Cu₃P)

Copper (Cu) powder and red phosphorus (P) are mixed in a stoichiometric ratio (3:1).[6]

The mixture is sealed in a quartz tube under a vacuum (e.g., 10⁻³ mbar).[6]

The sealed ampule is heated to 550°C and held for 15-48 hours.[5][6]

The product is cooled, and its crystal structure is confirmed via PXRD.[2][6]

Step 3: Final Reaction to Form LK-99 (Pb₉Cu(PO₄)₆O)

The synthesized Lanarkite and Cu₃P powders are mixed, typically in a 1:1 molar ratio, and

ground together.[2][6]

The final mixture is pressed into a pellet and sealed in a quartz tube under a high vacuum.[7]

The sealed tube is heated to 925°C and held for 5-20 hours.[1][7]

After cooling, small, gray-black polycrystalline chunks of the final LK-99 material are

obtained.[7]
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Fig. 1: Experimental workflow for the solid-state synthesis of LK-99.
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Structural and Physical Properties
Characterization of polycrystalline LK-99 samples has established its fundamental structural,

electrical, and magnetic properties.

Crystallographic Structure
PXRD analysis confirms that LK-99 possesses a hexagonal apatite crystal structure, with the

space group P6₃/m.[7][8] The doping of copper into the lead apatite structure results in a slight

volume contraction compared to the parent compound.[7][8]

Property Value (Ref.[7]) Value (Parent Compound[7])

Crystal System Hexagonal Hexagonal

Space Group P6₃/m (No. 176) P6₃/m (No. 176)

Lattice Constant a 9.851(4) Å 9.865(3) Å

Lattice Constant c 7.437(9) Å 7.431(3) Å

Cell Volume ~624.5 Å³ ~625.6 Å³ (0.18% contraction)

Table 1: Crystallographic data for a synthesized polycrystalline LK-99 sample compared to its

parent lead apatite compound.

Electrical Properties
The primary claim for superconductivity in LK-99 was based on reports of vanishing resistance.

However, independent measurements have consistently shown that LK-99 is a highly resistive

material with semiconductor or insulator-like behavior.[7][8]

Experimental Protocol: Resistivity Measurement

Method: A standard four-probe measurement technique is used to determine the electrical

resistivity of the material as a function of temperature.[7][8]

Apparatus: A Physical Property Measurement System (PPMS), such as a 14 T Cryogenic

model, is typically employed to control the temperature and measure the transport
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properties.[7][8]

Procedure: Four electrical contacts are made on the surface of the polycrystalline sample. A

constant DC current is passed through the outer two probes, and the voltage drop across the

inner two probes is measured. Resistivity (ρ) is calculated based on the measured resistance

and the sample's geometry.

Conditions: The measurement is performed over a range of temperatures, for instance, from

215 K to 325 K, to observe the resistivity trend.[8]
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Fig. 2: Workflow for four-probe electrical resistivity measurement of LK-99.

Quantitative Data Replication studies have demonstrated that resistivity increases as

temperature decreases, which is characteristic of a non-metallic material.
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Temperature Resistivity (ρ) Behavior Reference

325 K 25.2 Ω·m Insulator-like [8]

215 K 2.3 × 10⁵ Ω·m Insulator-like [8]

Table 2: Representative resistivity values for a polycrystalline LK-99 sample.

The sharp drop in resistivity observed in the initial reports around 378-385 K is now understood

to be caused by a structural phase transition in Cu₂S impurities, not a superconducting

transition in LK-99.[1][4][9]

Magnetic Properties
The initial claims of levitation were presented as evidence of the Meissner effect. However,

subsequent analysis showed that the observed behavior is attributable to standard

diamagnetism or, in some cases, ferromagnetism from contaminants.[1][4][6]

Experimental Protocol: Magnetic Susceptibility Measurement

Method: A Superconducting Quantum Interference Device (SQUID) magnetometer is used to

measure the magnetic moment of the sample as a function of temperature and applied

magnetic field.

Procedure: The sample is placed in the SQUID. For temperature-dependent measurements

(M-T curve), the sample is cooled in zero field (ZFC) or in a constant applied field (FC), and

its magnetic moment is recorded as the temperature is swept. For field-dependent

measurements (M-H curve), the temperature is held constant (e.g., 280 K) while the external

magnetic field is varied.[5][8]

Analysis: The data reveals whether the material is diamagnetic (negative susceptibility),

paramagnetic (positive susceptibility), or ferromagnetic (hysteretic behavior).

Observed Properties

Most synthesized LK-99 samples exhibit weak diamagnetic or paramagnetic behavior at

room temperature.[5][8]
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The magnetic response is not strong enough to be consistent with bulk superconductivity.[7]

The magnetization of diamagnetic samples increases as temperature decreases, which is

contrary to the behavior of a superconductor, where strong diamagnetism appears abruptly

below the critical temperature.[7][8]

Some samples that showed a stronger magnetic response (levitation of fragments) were

found to contain ferromagnetic impurities, such as iron, likely introduced during the grinding

process.[6]
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Fig. 3: Logical relationship of synthesis, sample composition, and observed properties.
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Conclusion
Based on a comprehensive review of replication studies, polycrystalline LK-99 is not a room-

temperature, ambient-pressure superconductor. Its intrinsic physical properties are those of a

copper-doped lead apatite that behaves as a highly resistive semiconductor or insulator.[8] It

exhibits weak diamagnetism.[7] The phenomena initially reported as signatures of

superconductivity—a sharp drop in resistivity and magnetic levitation—have been convincingly

explained by the presence of impurity phases, primarily Cu₂S, and ferromagnetic contaminants,

respectively.[1][4][6] The synthesis protocol itself is prone to creating a multiphase material,

making phase-pure synthesis challenging and contributing to the initial confusion surrounding

its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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